Cas no 1341652-79-6 (2-(3-Chloro-4-fluoro-phenoxy)acetonitrile)

• Product Name: 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile
• CAS No: 1341652-79-6
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• MDL: MFCD18839853
• CID: 4590043
• PubChem ID: 60643876
• Update Time: 2025-06-26

2-(3-Chloro-4-fluoro-phenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-fluorophenoxy)acetonitrile
• 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile

• MDL： MFCD18839853
• Inchi： 1S/C8H5ClFNO/c9-7-5-6(12-4-3-11)1-2-8(7)10/h1-2,5H,4H2
• InChI Key： DMXZGGPJOUQRAE-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=C(F)C(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile

Introduction to 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile (CAS No. 1341652-79-6)

2-(3-Chloro-4-fluoro-phenoxy)acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1341652-79-6, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, featuring a nitrile group and a phenoxy moiety substituted with chlorine and fluorine, has garnered attention due to its versatile structural framework, which makes it a valuable precursor in the synthesis of various biologically active molecules.

The molecular structure of 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile consists of a benzene ring modified at the 3-position with a chlorine atom and at the 4-position with a fluorine atom, linked to an acetonitrile group. This specific arrangement imparts unique electronic and steric properties, enabling its utility in the development of compounds targeting diverse biological pathways. The presence of both electron-withdrawing (nitrile) and electron-donating (fluoro) groups enhances its reactivity, making it a preferred building block for medicinal chemists.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their improved metabolic stability and enhanced binding affinity to biological targets. 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile exemplifies this trend, as its structural features are conducive to generating molecules with potent pharmacological effects. For instance, derivatives of this compound have been investigated for their potential in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases.

One of the most compelling aspects of 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By serving as a key intermediate, this compound allows researchers to construct analogs with optimized selectivity and potency. Recent studies have demonstrated that phenoxyacetonitrile derivatives can modulate kinase activity by binding to specific pockets within the enzyme's active site, thereby disrupting aberrant signaling cascades.

The fluorine atom at the 4-position of 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a drug candidate. Fluorinated compounds often exhibit increased lipophilicity, which enhances their ability to cross cell membranes, thereby improving bioavailability. Moreover, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further strengthening binding affinity. These attributes have made fluorinated aryl compounds indispensable in modern drug discovery.

Another area where 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile has shown promise is in the development of agrochemicals. The structural motifs present in this compound are also found in many herbicides and fungicides, which are essential for protecting crops from pests and diseases. By leveraging its reactivity, researchers can design novel agrochemicals with improved efficacy and environmental safety profiles. For example, derivatives of this compound have been explored for their ability to inhibit plant growth regulators, offering a potential solution to weed control without harming beneficial crops.

The synthesis of 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on a halogenated phenol precursor followed by reaction with cyanide sources to introduce the nitrile group. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing waste and improving sustainability.

In conclusion, 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile (CAS No. 1341652-79-6) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for constructing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, compounds derived from 2-(3-Chloro-4-fluoro-phenoxy)acetonitrile are likely to play an increasingly important role in addressing global health challenges.